2-Hydroxy-6-(methylthio)benzaldehyde

• CAS No.: 67853-42-3
• Molecular Formula: C8H8O2S
• Molecular Weight: 168.21 g/mol
• IUPAC Name: 2-hydroxy-6-methylsulfanylbenzaldehyde
• InChI: InChI=1S/C8H8O2S/c1-11-8-4-2-3-7(10)6(8)5-9/h2-5,10H,1H3
• InChI Key: XZBFLBJQXPHRJR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1C=O)O

Description

2-Hydroxy-6-(methylthio)benzaldehyde is an aromatic aldehyde characterized by a hydroxyl (-OH) group at the 2-position and a methylthio (-SCH₃) group at the 6-position of the benzaldehyde core. This combination of substituents imparts unique electronic and steric properties to the molecule. The hydroxyl group enhances acidity and hydrogen-bonding capacity, while the methylthio group contributes to lipophilicity and electron-donating effects. These features make the compound a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, where its reactivity and bioavailability are advantageous .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the reaction of 2-hydroxybenzaldehyde with methylthiol in the presence of a suitable catalyst under controlled conditions . The reaction conditions often include moderate temperatures and the use of solvents like ethanol or methanol to facilitate the reaction.

Industrial Production Methods: Industrial production of 2-Hydroxy-6-(methylthio)benzaldehyde may involve more efficient and scalable methods, such as continuous flow synthesis or the use of advanced catalytic systems to enhance yield and purity. These methods are designed to meet the demands of large-scale production while maintaining cost-effectiveness and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxy-6-(methylthio)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or quinones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: Electrophilic aromatic substitution reactions can introduce additional functional groups onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Halogenating agents or nitrating mixtures under controlled temperatures.

Major Products Formed:

Oxidation: 2-Hydroxy-6-(methylthio)benzoic acid.

Reduction: 2-Hydroxy-6-(methylthio)benzyl alcohol.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-Hydroxy-6-(methylthio)benzaldehyde has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Hydroxy-6-(methylthio)benzaldehyde involves its interaction with molecular targets and pathways within biological systems. The hydroxyl and methylthio groups play crucial roles in its reactivity and binding affinity to specific enzymes or receptors. These interactions can modulate biochemical pathways, leading to desired therapeutic or biological effects .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural differences and their implications:

Compound Name	Substituents (Position)	Key Properties
2-Hydroxy-6-(methylthio)benzaldehyde	-OH (2), -SCH₃ (6)	High acidity, moderate lipophilicity, reactive aldehyde group
2-Hydroxy-6-methylbenzaldehyde	-OH (2), -CH₃ (6)	Lower lipophilicity compared to -SCH₃ analogs; reduced sulfur-mediated reactivity
3-Fluoro-6-methoxy-2-(methylthio)benzaldehyde	-F (3), -OCH₃ (6), -SCH₃ (2)	Increased electron-withdrawing effects (F), altered solubility (-OCH₃ vs. -SCH₃)
4-(Benzyloxy)-2-hydroxy-6-methylbenzaldehyde	-OBn (4), -OH (2), -CH₃ (6)	Bulkier benzyloxy group reduces membrane permeability
2-Bromo-6-hydroxybenzaldehyde	-Br (2), -OH (6)	Higher electrophilicity due to Br; potential for nucleophilic substitution

Key Observations :

• The ortho-hydroxyl group facilitates intramolecular hydrogen bonding, stabilizing the aldehyde group and influencing tautomeric equilibria .

Key Observations :

• The methylthio group correlates with enhanced antimicrobial and antitumor activities in related compounds (e.g., 3-Fluoro-6-methoxy-2-(methylthio)benzaldehyde shows high activity) .

Computational and Experimental Insights

• Density Functional Theory (DFT) Studies : Predict strong intramolecular hydrogen bonding between -OH and the aldehyde group, stabilizing the planar conformation and enhancing electrophilicity .
• Spectroscopic Data : IR and NMR spectra for analogs (e.g., 2-Hydroxy-6-methylbenzaldehyde) confirm the influence of substituents on resonance patterns, with -SCH₃ causing upfield shifts in proton NMR due to electron donation .